N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide

• Molecular Formula: C18H13N3O2S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H13N3O2S/c1-11-6-7-12(18-21-16-14(23-18)4-2-8-19-16)10-13(11)20-17(22)15-5-3-9-24-15/h2-10H,1H3,(H,20,22)
• InChI Key: XMQFPLSOGQPDIO-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC=CS4

Description

N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide (abbreviated as MOTCP) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In cancer research, N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been studied as a potential anti-cancer agent due to its ability to inhibit the growth and proliferation of cancer cells. In drug discovery, N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Mechanism of Action

The mechanism of action of N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In neuroscience, N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress and inflammation. In cancer research, N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been shown to have various biochemical and physiological effects in cells and organisms. In neuroscience, N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been shown to reduce oxidative stress and inflammation in the brain, which has neuroprotective effects. In cancer research, N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been shown to inhibit the growth and proliferation of cancer cells, which has anti-cancer effects. However, the exact biochemical and physiological effects of N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide are still being studied.

Advantages and Limitations for Lab Experiments

N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has several advantages for lab experiments, including its high purity and high yield synthesis method, its potential applications in various fields, and its ability to modulate various signaling pathways in cells. However, there are also limitations to working with N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide, including its unknown side effects and potential toxicity, and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the study of N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide, including further research into its mechanism of action, its potential applications in drug discovery and cancer research, and its potential therapeutic uses in neurodegenerative diseases. Additionally, future research could focus on developing new compounds based on the structure of N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide with improved efficacy and safety profiles. Overall, the study of N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has the potential to lead to new discoveries and advancements in various fields of scientific research.

Synthesis Methods

N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-methyl-5-nitrophenylboronic acid with 2-bromo-1-(2-chloropyridin-4-yl)ethanone to form an intermediate compound. The intermediate is then reacted with thiophene-2-carboxylic acid to produce the final product, N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide. This synthesis method has been optimized to yield high purity and high yield of N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide.